N-(6-methoxybenzo[d]thiazol-2-yl)-7-(methylthio)benzo[1,2-d:4,3-d']bis(thiazole)-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(6-methoxybenzo[d]thiazol-2-yl)-7-(methylthio)benzo[1,2-d:4,3-d']bis(thiazole)-2-amine is a useful research compound. Its molecular formula is C17H12N4OS4 and its molecular weight is 416.55. The purity is usually 95%.
BenchChem offers high-quality N-(6-methoxybenzo[d]thiazol-2-yl)-7-(methylthio)benzo[1,2-d:4,3-d']bis(thiazole)-2-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(6-methoxybenzo[d]thiazol-2-yl)-7-(methylthio)benzo[1,2-d:4,3-d']bis(thiazole)-2-amine including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial and Antibacterial Properties
Research has demonstrated the synthesis of benzothiazole Schiff base ligands and their lanthanide (III) complexes, which exhibit significant emissions and good anti-bacterial activity against pathogenic bacteria such as Staphylococcus aureus and Propionibacterium acnes. These findings suggest potential applications in combating bacterial infections, including those resistant to conventional antibiotics (Mishra et al., 2020).
Anticancer Activity
Isoxazole derivatives of benzothiazole compounds have shown promising anticancer activities. These compounds exhibit potent cytotoxic effects against various cancer cell lines, including Colo205, U937, MCF7, and A549. One such compound, identified as 20c, induced G2/M cell cycle arrest and activated p53, leading to apoptosis through mitochondrial-dependent pathways. This suggests the potential of benzothiazole derivatives as novel anticancer agents (Kumbhare et al., 2014).
Antioxidant and Enzyme Inhibition
The synthesis of 2-amino-6-arylbenzothiazoles through Suzuki cross-coupling reactions has been explored, revealing compounds with potent urease enzyme inhibition and nitric oxide scavenging activities. These properties indicate the therapeutic potential of benzothiazole derivatives in treating conditions associated with oxidative stress and enzyme-related disorders (Gull et al., 2013).
Electroluminescent and Photoluminescent Properties
Benzothiazole-based compounds have also been investigated for their electroluminescent and photoluminescent properties, which could be applied in the development of new materials for optoelectronic devices. Such studies contribute to the understanding of the structure-property relationships necessary for designing efficient light-emitting materials (Katlenok et al., 2022).
Mechanism of Action
Target of Action
Similar compounds have been known to target metal surfaces in corrosion inhibition studies .
Mode of Action
The compound interacts with its targets through a process of adsorption. The inclusion of a thiazole ring in its structure is considered responsible for the formation of a compact protective coating as a result of mixed interactions during adsorption over metal surfaces .
Biochemical Pathways
It’s worth noting that similar compounds have been shown to exhibit potent cytotoxicity against various human cancer cell lines .
Result of Action
The compound exhibits remarkable corrosion combating potential . It forms a compact protective coating on metal surfaces, which results from mixed interactions during its adsorption . This leads to a significant inhibition efficacy, with one study recording an extreme inhibition efficacy of 96.3% at an ideal concentration .
Action Environment
The action, efficacy, and stability of this compound can be influenced by environmental factors such as concentration and the presence of substituents . For instance, the study mentioned earlier delineates the concentration and substituent effect concerning inhibition efficiency .
properties
IUPAC Name |
N-(6-methoxy-1,3-benzothiazol-2-yl)-2-methylsulfanyl-[1,3]thiazolo[4,5-g][1,3]benzothiazol-7-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12N4OS4/c1-22-8-3-4-9-12(7-8)24-15(18-9)21-16-19-10-5-6-11-14(13(10)25-16)26-17(20-11)23-2/h3-7H,1-2H3,(H,18,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YFZCIPDTIPQDBF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)N=C(S2)NC3=NC4=C(S3)C5=C(C=C4)N=C(S5)SC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12N4OS4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(6-methoxybenzo[d]thiazol-2-yl)-7-(methylthio)benzo[1,2-d:4,3-d']bis(thiazole)-2-amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.